Cas no 2137689-70-2 (3-(2-Chloro-4-methylphenyl)-5-methylisoxazole-4-carboxylic acid)

• Product Name: 3-(2-Chloro-4-methylphenyl)-5-methylisoxazole-4-carboxylic acid
• CAS No: 2137689-70-2
• MF: C₁₂H₁₀ClNO₃
• MW: 251.665702342987
• CID: 6295989
• PubChem ID: 123987806
• Update Time: 2026-03-11

3-(2-Chloro-4-methylphenyl)-5-methylisoxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• SY332854
• EN300-716937
• 2137689-70-2
• 3-(2-Chloro-4-methylphenyl)-5-methylisoxazole-4-carboxylic acid
• 3-(2-chloro-4-methylphenyl)-5-methyl-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C12H10ClNO3/c1-6-3-4-8(9(13)5-6)11-10(12(15)16)7(2)17-14-11/h3-5H,1-2H3,(H,15,16)
• InChI Key： GCWSQRUEFRNICR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C1C(C(=O)O)=C(C)ON=1

Computed Properties

• Exact Mass: 251.0349209g/mol
• Monoisotopic Mass: 251.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-(2-Chloro-4-methylphenyl)-5-methylisoxazole-4-carboxylic acid

Comprehensive Overview of 3-(2-Chloro-4-methylphenyl)-5-methylisoxazole-4-carboxylic acid (CAS No. 2137689-70-2)

3-(2-Chloro-4-methylphenyl)-5-methylisoxazole-4-carboxylic acid (CAS No. 2137689-70-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the isoxazole family, a class of heterocyclic compounds known for their diverse biological activities. With the increasing demand for novel bioactive molecules, researchers are exploring the potential of 3-(2-Chloro-4-methylphenyl)-5-methylisoxazole-4-carboxylic acid in drug discovery and crop protection applications.

The molecular structure of 3-(2-Chloro-4-methylphenyl)-5-methylisoxazole-4-carboxylic acid features a chloro and methyl substituted phenyl ring attached to a 5-methylisoxazole-4-carboxylic acid moiety. This combination of functional groups contributes to its reactivity and potential interactions with biological targets. Recent studies have highlighted its role as a key intermediate in the synthesis of more complex molecules, particularly those targeting enzyme inhibition and receptor modulation.

In the context of current research trends, 3-(2-Chloro-4-methylphenyl)-5-methylisoxazole-4-carboxylic acid aligns with the growing interest in small molecule therapeutics and sustainable agrochemicals. With the rise of precision medicine and environmentally friendly farming practices, this compound offers a versatile scaffold for developing targeted solutions. Its isoxazole core is particularly noteworthy, as it is frequently employed in the design of anti-inflammatory and antimicrobial agents.

From a synthetic chemistry perspective, the preparation of 3-(2-Chloro-4-methylphenyl)-5-methylisoxazole-4-carboxylic acid involves multi-step reactions, including condensation and cyclization processes. Researchers are optimizing these methods to improve yield and purity, addressing common challenges such as regioselectivity and byproduct formation. Advanced techniques like microwave-assisted synthesis and flow chemistry are being explored to enhance efficiency.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are critical for its applications. These characteristics influence its bioavailability and environmental impact, making them a focal point for regulatory and safety assessments. As the scientific community prioritizes green chemistry principles, efforts are underway to develop eco-friendly derivatives of 3-(2-Chloro-4-methylphenyl)-5-methylisoxazole-4-carboxylic acid.

In summary, 3-(2-Chloro-4-methylphenyl)-5-methylisoxazole-4-carboxylic acid (CAS No. 2137689-70-2) represents a promising compound with broad applicability in life sciences. Its structural features and functional versatility make it a valuable candidate for further investigation, particularly in the development of next-generation therapeutics and agrochemicals. Ongoing research will likely uncover new opportunities for this molecule, solidifying its role in modern chemical innovation.